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Compound of Interest

Compound Name: Salermide

Cat. No.: B610667

Essential Safety and Handling Guide for Salermide

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Salermide in a research environment. The information is
tailored for researchers, scientists, and drug development professionals to ensure safe
laboratory practices and build confidence in chemical handling.

Hazard Identification and Safety Summary

Salermide is a potent inhibitor of SIRT1 and SIRT2 and requires careful handling to minimize
exposure and ensure personnel safety. The primary hazards associated with Salermide are
skin sensitization and potential harm to aquatic life.[1]

Hazard Statement GHS Classification Precautionary Statement

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr

o ay.[1] P272: Contaminated
May cause an allergic skin

_ Skin Sensitization 1 work clothing must not be
reaction (H317)[1]

allowed out of the workplace.
[1] P280: Wear protective

gloves.[1]
Harmful to aquatic life with ) ) P273: Avoid release to the
_ Aquatic Chronic 3 _
long lasting effects (H412)[1] environment.[1]
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Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical when handling Salermide to prevent skin contact and

inhalation. The following table outlines the recommended PPE.

Body Part

PPE Recommendation

Hands

Nitrile gloves are recommended. Given that the
exact breakthrough time for Salermide is not
specified, it is crucial to consult the glove
manufacturer's chemical resistance data.[1] As
a best practice for handling potent powdered
compounds, double gloving is advised, with the
outer glove worn over the lab coat cuff. Gloves

should be changed immediately if contaminated.

Body

A laboratory coat is mandatory. When weighing
or preparing solutions, a disposable gown made
of a material resistant to chemical permeation is

recommended to be worn over the lab coat.

Eyes

While the Safety Data Sheet states eye
protection is "Not required,"[1] it is a mandatory
laboratory best practice to wear safety glasses
with side shields or goggles to protect against

accidental splashes or aerosolized powder.

Respiratory

For handling small quantities in a well-ventilated
area, respiratory protection may not be required.
However, when weighing the powder or when
there is a potential for aerosolization, a NIOSH-
approved N95 respirator should be used to
minimize inhalation of the dust.[1] All work with
powdered Salermide should ideally be

conducted within a chemical fume hood.

Operational and Disposal Plans
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A step-by-step approach to handling Salermide from receipt to disposal is essential for
maintaining a safe laboratory environment.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any damage or leaks.

o Storage: Salermide is typically supplied as a lyophilized powder and should be stored at
-20°C, desiccated.[2] In its lyophilized form, it is stable for up to 24 months.[2] Once
reconstituted in a solvent such as DMSO, the solution should be stored at -20°C and used
within one month to maintain potency.[2] Aliquoting the solution is recommended to avoid
multiple freeze-thaw cycles.[2]

Preparation of Stock Solutions

» Preparation Area: All weighing and solution preparation should be conducted in a chemical
fume hood to minimize inhalation exposure.

e Reconstitution: For a 15 mM stock solution, 5 mg of Salermide powder can be reconstituted
in 0.84 mL of DMSO.[2]

» Labeling: Clearly label the stock solution with the chemical name, concentration, solvent,
date of preparation, and appropriate hazard symbols.

Experimental Use

e Handling: When handling solutions of Salermide, always wear the recommended PPE.

 Incubation: Working concentrations and treatment times will vary depending on the
experimental design.[2]

Waste Disposal

o Solid Waste: All disposable materials contaminated with Salermide, including gloves, pipette
tips, and empty vials, should be collected in a designated, sealed, and clearly labeled
hazardous waste container.
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Liquid Waste: Unused or waste solutions of Salermide should be collected in a separate,
sealed, and labeled hazardous waste container. Do not pour Salermide waste down the
drain, as it is harmful to aquatic life.[1]

Disposal Route: All Salermide waste must be disposed of through an approved hazardous
waste management service in accordance with local, state, and federal regulations.

Emergency Procedures

Immediate and appropriate action during an emergency is critical to mitigating risks.

Spill Response

Evacuate: Immediately alert others in the area and evacuate the immediate vicinity of the
spill.

Assess: Determine the extent of the spill. For a small powder spill, trained laboratory
personnel can proceed with cleanup. For a large spill, evacuate the laboratory and contact
the institution's environmental health and safety (EHS) office.

PPE: Before cleaning, don the appropriate PPE, including double nitrile gloves, a lab coat,
safety goggles, and an N95 respirator.

Containment: Gently cover the spill with an absorbent material suitable for chemical spills to
prevent the powder from becoming airborne.

Cleanup: Carefully scoop the absorbent material and spilled substance into a designated
hazardous waste container.

Decontamination: Clean the spill area with a suitable laboratory detergent and water.

Waste Disposal: Dispose of all cleanup materials as hazardous waste.

Personnel Exposure

Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove any contaminated clothing. Seek medical attention if
irritation or an allergic reaction develops.
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e Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

 Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.[1]

Visual Safety Workflows

To further clarify the procedural steps for handling Salermide, the following diagrams illustrate
the standard operating procedure and the emergency response for a spill.
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Caption: Standard Operating Procedure for Handling Salermide.
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Caption: Emergency Response Workflow for a Salermide Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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